Ametantrone

• IUPAC Name: 1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione
• InChI: InChI=1S/C22H28N4O4/c27-13-11-23-7-9-25-17-5-6-18(26-10-8-24-12-14-28)20-19(17)21(29)15-3-1-2-4-16(15)22(20)30/h1-6,23-28H,7-14H2
• InChI Key: FFGSXKJJVBXWCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NCCNCCO)NCCNCCO
• Molecular Formula: C22H28N4O4
• Related CAS: 70711-40-9 (diacetate salt)
• DSSTOX Substance ID: DTXSID60215153
• Molecular Weight: 412.5 g/mol
• CAS RN: 64862-96-0

Description

Ametantrone, also known as 1,4-bis[2-[(2-hydroxyethyl)amino]ethylamino]-9,10-anthracenedione, is an anthracenedione derivative. It is a synthetic compound with notable applications in the field of oncology due to its antitumor properties. This compound is structurally related to mitoxantrone, another anthracenedione derivative, but lacks the hydroxyl groups on the ring adjacent to the quinone moiety .

Scientific Research Applications

Ametantrone has a wide range of scientific research applications, including:

Chemistry: Used as a core chemical template for structural modifications to develop new compounds with potential anticancer properties.

Biology: Investigated for its ability to regulate Tau pre-mRNA alternative splicing, which is relevant in the study of neurodegenerative diseases.

Medicine: Primarily used in oncology for its antitumor activity.

Industry: Utilized in the development of new pharmaceuticals and as a research tool in drug discovery.

Mechanism of Action

Ametantrone exerts its effects primarily through intercalation into DNA, which disrupts DNA synthesis and repair. This intercalation leads to the formation of interstrand cross-links in the DNA of tumor cells, thereby inhibiting their proliferation . The compound also inhibits DNA topoisomerase II, an enzyme crucial for DNA replication and cell division . These mechanisms collectively contribute to its antitumor activity.

Similar Compounds:

Mitoxantrone: A dihydroxylated analog of this compound, known for its use in chemotherapy.

Pixantrone: Another anthracenedione derivative with similar DNA intercalating properties but distinct structural features and clinical applications.

Uniqueness of this compound: this compound is unique in its structural simplicity compared to mitoxantrone, lacking the hydroxyl groups on the anthracenedione ring. This structural difference influences its pharmacological profile, making it a valuable compound for specific therapeutic applications .

Safety and Hazards

Ametantrone should be handled with care. Avoid dust formation, breathing mist, gas or vapors. Avoid contact with skin and eyes. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

The design and synthesis of an antitumor intercalating agent Ametantrone complemented with two identical peptide arms including a central Lys residue in order to selectively target palindromic sequences of DNA of malignant cells could open new avenues towards the design of targeted intercalating agents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ametantrone involves a convergent synthetic pathway. The key steps include double nucleophilic substitution performed on the this compound core, followed by “double-site” 1,3-dipolar cycloaddition, which affords the 1,4-disubstituted triazole linker almost quantitatively . The synthetic route is designed to ensure high yield and purity of the final product.

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using the same principles as laboratory synthesis but optimized for efficiency and cost-effectiveness. The process includes rigorous purification steps to ensure the compound meets pharmaceutical-grade standards.

Chemical Reactions Analysis

Types of Reactions: Ametantrone undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions, leading to the formation of different oxidation products.

Reduction: The compound can also undergo reduction reactions, which may alter its pharmacological properties.

Substitution: this compound can participate in nucleophilic substitution reactions, particularly at the aminoalkyl side chains.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols are commonly employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinone derivatives, while reduction can produce hydroquinone derivatives.